3-Hydroxyaspartic acid

• IUPAC Name: 2-amino-3-hydroxybutanedioic acid
• InChI: InChI=1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10)
• InChI Key: YYLQUHNPNCGKJQ-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)O)O)(C(=O)O)N
• Molecular Formula: C4H7NO5
• DSSTOX Substance ID: DTXSID20875575
• Molecular Weight: 149.10 g/mol
• CAS RN: 71653-06-0, 7298-98-8, 5753-30-0, 7298-99-9, 6532-76-9, 4294-45-5, 1860-87-3, 1186-90-9

Description

3-Hydroxyaspartic acid, also known as beta-hydroxyaspartic acid, is a derivative of aspartic acid which has been hydroxylated at position-3. It is found both in the free form and as peptide constituents in various microorganisms and fungi. The molecular formula of this compound is C4H7NO5.

Synthesis Analysis

The synthesis of this compound involves an asymmetric synthetic route to a strategically protected this compound derivative in enantiopure form. The key steps in the synthesis involve Sharpless asymmetric aminohydroxylation of commercially available trans-ethyl cinnamate.

Molecular Structure Analysis

This compound contains two chiral centers, similar to proteinogenic isoleucine and threonine. As such, it can exist in 4 stereoisomers. The molecular weight of this compound is 149.102 Da.

Chemical Reactions Analysis

The hydroxylation of amino acids is inextricably linked to the catalysis of various biological enzymes. Hydroxylase conspicuously increases the variety of amino acid derivatives.

Physical And Chemical Properties Analysis

The molecular formula of this compound is C4H7NO5. The average mass is 149.102 Da and the monoisotopic mass is 149.032425 Da.

Scientific Research Applications

Synthesis and Organic Chemistry

3-Hydroxyaspartic acid and its derivatives are significant in the field of organic synthesis. Khalaf and Datta (2008) developed a short-step, asymmetric synthetic route to a strategically protected this compound derivative, highlighting its utility as a multifunctional building block in organic syntheses (Khalaf & Datta, 2008). Inguimbert Nicolas and V. Bruno (2013) reported the synthesis of d-threo-hydroxyaspartic acid, compatible with an Fmoc solid-phase peptide synthesis strategy, underlining its versatility in peptide synthesis (Bruno & Inguimbert Nicolas, 2013).

Biomedical Applications

L. Zhongjie (2008) synthesized novel fullerene aspartic acid derivatives, suggesting potential applications in the biomedical field, especially for novel fullerene α-amino acids (Zhongjie, 2008). M. Tebaldi et al. (2019) discussed the use of polyhydroxyalkanoates (PHAs), which includes derivatives like this compound, in biocompatible and absorbable medical devices, particularly for cancer therapy (Tebaldi et al., 2019).

Biotechnology and Gene Expression

Erik K. R. Hanko et al. (2017) characterized a 3-hydroxypropionic acid-inducible system from Pseudomonas putida for orthogonal gene expression control, demonstrating the role of hydroxyaspartic acid derivatives in genetic engineering applications (Hanko et al., 2017).

Environmental and Industrial Applications

Yuhua Gao et al. (2015) synthesized a polyaspartic acid derivative, showcasing its efficacy in corrosion and scale inhibition in seawater utilization, indicating the industrial potential of this compound derivatives in water treatment processes (Gao et al., 2015).

Enzyme Activity and Metabolic Pathways

J. Liu et al. (2003) explored a novel enzyme, d-3-hydroxyaspartate aldolase from Paracoccus denitrificans, catalyzing the conversion of d-3-hydroxyaspartate, which underscores the biochemical significance of this compound in metabolic pathways (Liu et al., 2003).

Mechanism of Action

Target of Action

3-Hydroxyaspartic acid, also known as beta-hydroxyaspartic acid, is a derivative of aspartic acid which has been hydroxylated at position-3 . The primary targets of this compound are proteins that contain EGF-like domains, such as Vitamin K-dependent coagulation plasma proteins including protein C . These proteins play a crucial role in the blood coagulation process .

Mode of Action

The mode of action of this compound involves its incorporation into these proteins as the Hya amino acid residue . This incorporation can influence the function of these proteins, potentially altering their activity and the biological processes they are involved in .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily those involving the proteins it targets. For instance, by being incorporated into Vitamin K-dependent coagulation plasma proteins, this compound may influence the blood coagulation process . The downstream effects of this can include changes in blood clotting, which could have significant implications for health and disease .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific proteins it targets and the biological processes those proteins are involved in. For example, if it targets and is incorporated into a protein involved in blood coagulation, the result could be a change in the body’s blood clotting ability .

Safety and Hazards

When handling 3-Hydroxyaspartic acid, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Hydroxy amino acids (HAAs) are of unique value in the chemical and pharmaceutical industry with antiviral, antifungal, antibacterial, and anticancer properties. The hydroxylation of amino acids is linked to the catalysis of various biological enzymes. For the manufacture of HAAs, the high regioselectivity biocatalytic synthesis approach is favored over chemical synthesis.

Biochemical Analysis

Biochemical Properties

3-Hydroxyaspartic acid plays a crucial role in biochemical reactions, particularly in the context of protein modification. It is often found in epidermal growth factor-like domains of proteins, such as Vitamin K-dependent coagulation plasma proteins, including protein C . The hydroxylation of aspartic acid to form this compound is catalyzed by specific hydroxylase enzymes. This modification can influence the protein’s function and interactions with other biomolecules. For instance, this compound is a part of the siderophore ornibactin, which is involved in iron transport in certain bacteria .

Cellular Effects

This compound affects various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to influence the activity of enzymes and proteins involved in these pathways. For example, the presence of this compound in proteins can affect their binding affinity and interaction with other cellular components, thereby modulating signal transduction and metabolic processes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context. The hydroxyl group in this compound can form hydrogen bonds with other molecules, influencing the structure and function of proteins. This can lead to changes in gene expression and the activation or inhibition of various biochemical pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors to consider. Studies have shown that this compound can be stable under certain conditions, but it may degrade over time, affecting its long-term impact on cellular function. In vitro and in vivo studies have observed that prolonged exposure to this compound can lead to changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have beneficial effects on cellular function and metabolism. At high doses, it can exhibit toxic or adverse effects. Studies have shown that there is a threshold beyond which the compound can cause significant cellular damage and disrupt normal physiological processes .

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to amino acid metabolism. It interacts with various enzymes and cofactors, influencing metabolic flux and the levels of metabolites. For example, it is part of the metabolic pathway that includes the conversion of aspartic acid to other important biomolecules .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These transporters facilitate its movement across cellular membranes and its accumulation in specific cellular compartments. The distribution of this compound can affect its localization and function within the cell .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It is often found in specific compartments or organelles, such as the endoplasmic reticulum or mitochondria. Targeting signals and post-translational modifications can direct this compound to these locations, where it can exert its biochemical effects .